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Compound of Interest

Compound Name: Nimucitinib

Cat. No.: B10861934 Get Quote

Proper disposal of the kinase inhibitor Nimucitinib is critical for ensuring laboratory safety and

environmental protection. Due to its classification as harmful if swallowed and very toxic to

aquatic life with long-lasting effects, strict protocols must be followed.[1] This guide provides

essential, step-by-step instructions for the safe handling and disposal of Nimucitinib waste in a

laboratory setting.

Nimucitinib: Key Data
The following table summarizes key quantitative and hazard information for Nimucitinib.

Property Value

CAS Number 2740557-24-6

Molecular Formula C25H26F2N6O2

Molecular Weight 480.51

GHS Hazard Statements
H302: Harmful if swallowedH410: Very toxic to

aquatic life with long lasting effects[1]

Nimucitinib Waste Disposal Workflow
The following diagram outlines the decision-making process for the proper segregation and

disposal of various types of Nimucitinib waste.
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Caption: Workflow for the safe disposal of Nimucitinib waste streams.

Experimental Protocols: Step-by-Step Disposal
Procedures
Adherence to the following procedural steps is mandatory to mitigate risks to personnel and

prevent environmental contamination.[1][2]

Personal Protective Equipment (PPE) and Hazard
Assessment
Before handling Nimucitinib in any form, ensure you are wearing appropriate PPE.

Eye Protection: Wear safety goggles with side shields.[1]

Hand Protection: Use protective, chemical-resistant gloves.[1]
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Body Protection: Wear an impervious lab coat or clothing.[1]

Hazard Communication: Be aware that Nimucitinib is harmful if swallowed and poses a

significant, long-term hazard to aquatic ecosystems.[1] All handling should be performed in a

well-ventilated area or fume hood to avoid dust and aerosol formation.[1]

Waste Segregation and Collection
All materials that have come into contact with Nimucitinib must be treated as hazardous

waste.[2] Do not mix with non-hazardous waste.

Unused or Expired Nimucitinib:

Keep the chemical in its original container where possible.

If repackaging is necessary, use a container made of a compatible material that can be

tightly sealed.[3]

Ensure the container is clearly labeled as "Hazardous Waste: Nimucitinib".

Contaminated Solid Waste:

This category includes items such as gloves, absorbent pads, weighing papers, and

pipette tips.

Collect this waste in a dedicated, robust plastic bag or container that can be sealed.[4]

The container must be clearly labeled as "Hazardous Waste" with the chemical name

"Nimucitinib".

Contaminated Liquid Waste:

This includes any solutions containing Nimucitinib and the rinsate from cleaning

contaminated glassware.

Collect all liquid waste in a leak-proof, sealable container.[5]
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The container must be compatible with the solvents used. For instance, do not store

strong acids in plastic bottles.[3]

Label the container clearly with "Hazardous Waste: Nimucitinib" and list all chemical

components, including solvents.

Empty Containers:

Containers that held Nimucitinib are considered hazardous waste and must not be

disposed of in the regular trash without decontamination.[2]

To decontaminate, triple rinse the empty container with a solvent capable of removing the

chemical residue (e.g., ethanol, methanol).[2][3]

Crucially, collect all three rinses (the rinsate) as hazardous liquid waste and add it to your

designated liquid waste container.[3]

After triple rinsing, deface or remove the original label from the container before disposal

as regular lab glass or plastic waste.[2]

Waste Storage
Store all sealed hazardous waste containers in a designated and properly marked satellite

accumulation area within the laboratory.

Ensure waste containers are kept closed at all times except when adding waste.[3]

Do not overfill liquid containers; leave sufficient headspace for expansion.[3]

Store waste away from incompatible materials such as strong acids, alkalis, and oxidizing

agents.[1]

Final Disposal
Never dispose of Nimucitinib waste down the sink or in the regular trash.[2] This is critical to

prevent the release of this environmentally toxic substance into waterways.[1]
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All waste streams containing Nimucitinib must be disposed of through your institution's

designated hazardous waste management program or a licensed waste disposal contractor.

[1] The precautionary statement P501 explicitly requires disposal of contents and container

to an approved waste disposal plant.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861934#nimucitinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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